Cas no 105076-76-4 (N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide)

N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide is a versatile organic compound. It exhibits potent binding affinity to specific receptors, making it a valuable tool in drug discovery. Its structural complexity allows for tunable interactions, enhancing its utility in diverse chemical applications. This compound offers a promising platform for developing novel therapeutic agents.
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide structure
105076-76-4 structure
Product Name:N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide
CAS No:105076-76-4
MF:C12H17N3O2
MW:235.282282590866
MDL:MFCD03274587
CID:893647
PubChem ID:16227712
Update Time:2025-10-16

N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Aminophenyl)-2-morpholinoacetamide
    • N-(4-aminophenyl)-2-morpholin-4-ylacetamide
    • N-(4-aminophenyl)-2-morpholin-4-ylacetamide(SALTDATA: FREE)
    • N-(4-aminophenyl)-4-Morpholineacetamide
    • AC1Q522V
    • BB_SC-7930
    • CTK4A3589
    • N-(4-amino-phenyl)-2-(morpholin-4-yl)-acetamide
    • STK946107
    • SureCN3216808
    • N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide
    • N-(4-Aminophenyl)-2-(4-morpholinyl)acetamide
    • DA-48089
    • 105076-76-4
    • STBXWCPKHDZQSX-UHFFFAOYSA-N
    • DTXSID60585444
    • AKOS000263456
    • SCHEMBL3216808
    • VS-09516
    • G37346
    • 4-morpholinomethylcarbonylamino-aniline
    • MFCD03274587
    • J-001340
    • Z234166296
    • EN300-26744
    • CS-0226714
    • BBL029936
    • N-(4-aminophenyl)-2-morpholin-4-ylacetamide, AldrichCPR
    • MDL: MFCD03274587
    • Inchi: 1S/C12H17N3O2/c13-10-1-3-11(4-2-10)14-12(16)9-15-5-7-17-8-6-15/h1-4H,5-9,13H2,(H,14,16)
    • InChI Key: STBXWCPKHDZQSX-UHFFFAOYSA-N
    • SMILES: O1CCN(CC(NC2C=CC(=CC=2)N)=O)CC1

Computed Properties

  • Exact Mass: 235.13221
  • Monoisotopic Mass: 235.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.59

N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide Pricemore >>

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